Cas no 62290-47-5 (Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester)

• Product Name: Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester
• CAS No: 62290-47-5
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• CID: 450634
• PubChem ID: 60373137
• Update Time: 2025-04-19

Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-bromophenyl)methoxy]-, methyl ester
• methyl 4-[(4-bromophenyl)methoxy]benzoate
• AKOS008408654
• A1-05404
• Methyl 4-((4-bromobenzyl)oxy)benzoate
• methyl 4-[(4-bromobenzyl)oxy]benzoate
• DTXSID30733894
• 62290-47-5

• Inchi： 1S/C15H13BrO3/c1-18-15(17)12-4-8-14(9-5-12)19-10-11-2-6-13(16)7-3-11/h2-9H,10H2,1H3
• InChI Key： NUVMTNRDLRFDFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 320.00479
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53